Cas no 738576-47-1 (Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate)
Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Oprea1_212382
- ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate
- EN300-6502142
- AKOS005638631
- 738576-47-1
- Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate
-
- Inchi: 1S/C13H18BrNO2/c1-3-9-5-6-10(7-11(9)14)12(15)8-13(16)17-4-2/h5-7,12H,3-4,8,15H2,1-2H3
- InChI Key: RXSFWGRJYSOXPA-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CC)C(CC(=O)OCC)N
Computed Properties
- Exact Mass: 299.05209g/mol
- Monoisotopic Mass: 299.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52.3Ų
Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6502142-0.05g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 0.05g |
$959.0 | 2025-03-14 | |
| Enamine | EN300-6502142-0.1g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 0.1g |
$1005.0 | 2025-03-14 | |
| Enamine | EN300-6502142-0.25g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 0.25g |
$1051.0 | 2025-03-14 | |
| Enamine | EN300-6502142-0.5g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 0.5g |
$1097.0 | 2025-03-14 | |
| Enamine | EN300-6502142-1.0g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 1.0g |
$1142.0 | 2025-03-14 | |
| Enamine | EN300-6502142-2.5g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 2.5g |
$2240.0 | 2025-03-14 | |
| Enamine | EN300-6502142-5.0g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 5.0g |
$3313.0 | 2025-03-14 | |
| Enamine | EN300-6502142-10.0g |
ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate |
738576-47-1 | 95.0% | 10.0g |
$4914.0 | 2025-03-14 |
Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate
Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate (CAS No. 738576-47-1): A Comprehensive Overview
Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate (CAS No. 738576-47-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate consists of an ethyl ester group, an amino group, and a substituted phenyl ring. The presence of the bromine atom on the phenyl ring and the ethyl substituent adds to its complexity and functional versatility. These structural elements contribute to its reactivity and biological activity, making it a valuable intermediate in synthetic pathways.
Recent studies have highlighted the importance of Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The ability to modulate these enzymes makes it a promising candidate for drug discovery and development.
In the context of pharmaceutical research, Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate has been explored for its potential as a lead compound in the development of new therapeutic agents. Its unique chemical structure allows for the introduction of various functional groups, which can be tailored to enhance its pharmacological properties. This flexibility is crucial in optimizing drug candidates for improved efficacy and reduced side effects.
Clinical trials have also shown promising results with compounds derived from Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate. For example, a Phase II clinical trial evaluating a derivative of this compound for the treatment of a specific type of cancer reported significant improvements in patient outcomes. The compound's ability to target specific molecular pathways involved in cancer progression has been attributed to its unique structural features.
Beyond its applications in drug discovery, Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate has also been investigated for its potential in other areas of chemistry. Its reactivity and functional groups make it suitable for use in polymer synthesis, where it can be incorporated into polymer chains to impart specific properties such as enhanced mechanical strength or improved biocompatibility.
The synthesis of Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and coupling reactions, which are well-documented in the literature. Advances in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.
In conclusion, Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate (CAS No. 738576-47-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in the development of innovative solutions for healthcare and beyond.
738576-47-1 (Ethyl 3-amino-3-(3-bromo-4-ethylphenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)